Cas no 145441-16-3 (5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid)
5-(Fluoromethyl)-1,2-oxazole-3-carboxylic acid is a fluorinated heterocyclic compound featuring a reactive carboxylic acid group and a fluoromethyl substituent on an oxazole ring. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing fluorine-containing motifs into target molecules. The presence of both the fluoromethyl group and the carboxylic acid enhances its utility in medicinal chemistry, enabling further derivatization or conjugation. Its stability and compatibility with common synthetic methodologies make it suitable for diverse applications, including the development of bioactive compounds. The fluorine atom can influence metabolic stability and binding affinity, contributing to optimized drug candidates.
145441-16-3 structure
Product Name:5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid
CAS No:145441-16-3
MF:C5H4FNO3
MW:145.088564872742
CID:101627
PubChem ID:10374574
Update Time:2025-10-30
5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylicacid, 5-(fluoromethyl)-
- 5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid
- DTXSID80438807
- WVUKMWOGVJZCSS-UHFFFAOYSA-N
- EN300-1831590
- 145441-16-3
- 5-(fluoromethyl)isoxazole-3-carboxylic acid
- AT36450
- MFCD18818566
- AKOS006379046
- 3-Isoxazolecarboxylicacid,5-(fluoromethyl)-(9CI)
- SCHEMBL6370697
-
- Inchi: 1S/C5H4FNO3/c6-2-3-1-4(5(8)9)7-10-3/h1H,2H2,(H,8,9)
- InChI Key: WVUKMWOGVJZCSS-UHFFFAOYSA-N
- SMILES: FCC1=CC(C(=O)O)=NO1
Computed Properties
- Exact Mass: 145.01752
- Monoisotopic Mass: 145.01752115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.33
5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1831590-1g |
5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid |
145441-16-3 | 95% | 1g |
$1299.0 | 2023-09-19 | |
| Enamine | EN300-1831590-5g |
5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid |
145441-16-3 | 95% | 5g |
$3770.0 | 2023-09-19 | |
| Enamine | EN300-1831590-10g |
5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid |
145441-16-3 | 95% | 10g |
$5590.0 | 2023-09-19 | |
| Enamine | EN300-1831590-0.05g |
5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid |
145441-16-3 | 95% | 0.05g |
$301.0 | 2023-09-19 | |
| Enamine | EN300-1831590-0.1g |
5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid |
145441-16-3 | 95% | 0.1g |
$451.0 | 2023-09-19 | |
| Enamine | EN300-1831590-0.25g |
5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid |
145441-16-3 | 95% | 0.25g |
$644.0 | 2023-09-19 | |
| Enamine | EN300-1831590-0.5g |
5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid |
145441-16-3 | 95% | 0.5g |
$1014.0 | 2023-09-19 | |
| Enamine | EN300-1831590-1.0g |
5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid |
145441-16-3 | 95% | 1g |
$1299.0 | 2023-06-01 | |
| Enamine | EN300-1831590-2.5g |
5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid |
145441-16-3 | 95% | 2.5g |
$2548.0 | 2023-09-19 | |
| Enamine | EN300-1831590-5.0g |
5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid |
145441-16-3 | 95% | 5g |
$3770.0 | 2023-06-01 |
5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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